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Compound of Interest

Compound Name: Methyl 2-ethyl-3-methylbutyrate

Cat. No.: B8614289 Get Quote

A Note on the Target Compound: While the initial request specified "Methyl 2-ethyl-3-
methylbutyrate," publicly available research and commercial data predominantly focus on the

closely related and widely utilized fragrance ingredient, Ethyl 2-methylbutyrate. This document

will, therefore, provide detailed application notes and protocols for Ethyl 2-methylbutyrate (also

known as ethyl 2-methylbutanoate), a compound with significant application in the fragrance

industry.

Introduction to Ethyl 2-Methylbutyrate
Ethyl 2-methylbutyrate is a fatty acid ethyl ester recognized for its potent, diffusive, and fruity

aroma.[1][2] It is a key component in the creation of various fruit accords, particularly apple,

pineapple, and plum, and serves as a vibrant top note in many fragrance compositions.[1][3]

Naturally occurring in fruits such as apples, strawberries, and blueberries, this ester provides a

fresh and authentic fruitiness to both fine fragrances and flavor applications.[1][2] Its chemical

structure and properties make it a versatile ingredient for perfumers seeking to impart a crisp,

green, and fruity character to their creations.

Physicochemical and Olfactory Properties
The following table summarizes the key quantitative data for ethyl 2-methylbutyrate, providing a

comprehensive overview for researchers and formulators.
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Property Value Reference

Chemical Name ethyl 2-methylbutanoate [1]

Synonyms
Ethyl 2-methylbutyrate, Ethyl

alpha-methylbutyrate
[1]

CAS Number 7452-79-1 [1]

Molecular Formula C7H14O2 [1]

Molecular Weight 130.18 g/mol [1]

Appearance Colorless oily liquid [2]

Odor Profile
Fruity, green, apple, pineapple

skin, diffusive

Odor Strength
Strong, radiant top note with

high diffusion

Boiling Point 129 °C

Vapor Pressure 7.4657 hPa

Log Pow 1.6

FEMA Number 2443 [1]

Use Level in Perfumery 0.1% - 2%

Tenacity on Blotter 30 minutes

Experimental Protocols
Synthesis of Ethyl 2-Methylbutyrate via Fischer
Esterification
This protocol details the synthesis of ethyl 2-methylbutyrate through the acid-catalyzed

esterification of 2-methylbutyric acid with ethanol.

Materials and Reagents:
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2-Methylbutyric acid

Ethanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (5% aqueous solution)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine 2-methylbutyric acid and a molar excess of anhydrous ethanol (typically

2-3 equivalents).

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately

1-2% of the weight of the carboxylic acid) to the reaction mixture while stirring.

Reflux: Heat the mixture to reflux using a heating mantle and maintain the reflux for 2-4

hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or

gas chromatography (GC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.
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Neutralization: Wash the organic layer sequentially with a 5% sodium bicarbonate solution to

neutralize the excess acid, followed by water, and finally with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Purification: Filter to remove the drying agent and purify the crude ethyl 2-methylbutyrate by

fractional distillation to obtain the final product.

Reaction

Work-up & Purification

2-Methylbutyric Acid

Reaction Vessel
(Reflux)Ethanol

H2SO4 (catalyst)

Quenching
(NaHCO3 wash)

Cooling
Extraction Drying

(MgSO4)
Purification
(Distillation) Ethyl_2_Methylbutyrate

Final Product

Click to download full resolution via product page

Synthesis workflow for Ethyl 2-Methylbutyrate.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol outlines a general method for the analysis of ethyl 2-methylbutyrate in a fragrance

mixture.

Instrumentation and Consumables:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for fragrance analysis (e.g., HP-5MS, DB-5)
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Helium (carrier gas)

Autosampler vials

Solvent (e.g., ethanol, hexane)

Sample Preparation:

Prepare a stock solution of ethyl 2-methylbutyrate of a known concentration in the chosen

solvent.

Create a series of calibration standards by diluting the stock solution to different

concentrations.

For unknown samples, dilute an appropriate amount in the solvent to fall within the

calibration range.

GC-MS Parameters:

Parameter Setting

Injection Volume 1 µL

Injector Temperature 250 °C

Split Ratio 50:1

Carrier Gas Helium

Flow Rate 1.0 mL/min

Oven Program
Initial temp: 50 °C (hold 2 min), Ramp: 10

°C/min to 250 °C (hold 5 min)

MS Transfer Line Temp 280 °C

Ion Source Temp 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range m/z 40-300
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Data Analysis:

Identify the ethyl 2-methylbutyrate peak in the chromatogram based on its retention time and

mass spectrum.

Quantify the amount of ethyl 2-methylbutyrate in the sample by comparing its peak area to

the calibration curve.

Sensory Evaluation Protocol
This protocol describes a method for the sensory evaluation of ethyl 2-methylbutyrate by a

trained panel.

Panelist Selection:

Select a panel of 10-15 trained individuals with demonstrated olfactory acuity and the ability

to describe and differentiate fragrance notes.

Sample Preparation and Presentation:

Prepare solutions of ethyl 2-methylbutyrate at different concentrations in a neutral solvent

(e.g., ethanol or dipropylene glycol).

Dip smelling strips into the solutions and allow the solvent to evaporate for a consistent

amount of time before evaluation.

Present the smelling strips to the panelists in a randomized and blind manner.

Evaluation Procedure:

Panelists are instructed to smell the strips and describe the olfactory characteristics using a

standardized vocabulary (e.g., fruity, green, apple, pineapple).

Panelists rate the intensity of the odor on a defined scale (e.g., 1-9, from weak to strong).

The tenacity (how long the odor lasts) can be evaluated by smelling the strips at different

time intervals (e.g., 15 min, 30 min, 1 hour).
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Data Analysis:

Collect and analyze the descriptive terms and intensity ratings from the panelists to create

an olfactory profile of the compound.

Statistical analysis can be used to determine the significance of any perceived differences

between samples.
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Sensory evaluation workflow for fragrance ingredients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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